4-Methylcatechol

• CAS No.: 452-86-8
• Product Name: 4-Methylcatechol
• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 4-methylbenzene-1,2-diol
• Standard InChI: InChI=1S/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3
• Standard InChIKey: ZBCATMYQYDCTIZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)O
• Canonical SMILES: CC1=CC(=C(C=C1)O)O
• Boiling Point: 251 °C; 251.0 °C
• Melting Point: 65 °C; 65.0 °C; 65°C
• Physical Description: Solid
• Description: 4-Methylcatechol, also known as homocatechol or toluene-3, 4-diol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 4-Methylcatechol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methylcatechol has been detected in multiple biofluids, such as feces, urine, and blood. Outside of the human body, 4-methylcatechol can be found in arabica coffee, beer, cocoa powder, and coffee. This makes 4-methylcatechol a potential biomarker for the consumption of these food products.; 4-methylcatechol is a methylcatechol having a single methyl substituent at the 4-position. It has been isolated from Picea abies. It has a role as a hapten, a carcinogenic agent, an antioxidant, a human metabolite and a plant metabolite.
• Synonyms: 1,2-Dihydroxy-4-methylbenzene; 1-Methyl-3,4-dihydroxybenzene; 2-Hydroxy-4-methylphenol; 3,4-Dihydroxytoluene; 4-Methyl-1,2-benzediol; 4-Methyl-1,2-benzenediol; 4-Methyl-1,2-dihydroxybenzene; 4-Methylbenzcatechin; 4-Methylpyrocatechol; 5-Methylcatecho
• PubChem Compound: 9958
• Last Modified: Nov 11 2021